Cas no 2166698-24-2 (tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate
• CAS No: 2166698-24-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5268265
• Update Time: 2026-03-09

tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate

• Inchi： 1S/C11H21NO3/c1-8-9(5-6-13)7-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
• InChI Key： RICBGKRPLCWKLW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CCO)C1C

Additional information on tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate

Introduction to Tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate (CAS No. 2166698-24-2)

Tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate, a compound with the CAS number 2166698-24-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug design. The structural features of this molecule, particularly the presence of a tert-butyl group, a hydroxyethyl side chain, and a methyl-substituted azetidine ring, contribute to its unique chemical properties and make it a valuable candidate for further exploration.

The structure of tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate is characterized by a cyclic backbone with functional groups that enhance its reactivity and biological relevance. The tert-butyl group, for instance, provides steric hindrance and stability to the molecule, while the hydroxyethyl side chain introduces hydrophilicity, making it suitable for interactions with biological targets. The methyl-substituted azetidine ring adds another layer of complexity, influencing both the electronic and steric environment of the molecule. These features collectively contribute to its potential as a building block in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their ability to modulate various biological pathways. The biological activity of tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate has been extensively studied in vitro and in vivo. Research has shown that this compound exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Its ability to serve as a scaffold for drug discovery is particularly noteworthy, as it can be modified to target specific therapeutic areas.

One of the most intriguing aspects of this compound is its potential application in the development of pharmaceutical agents. The hydroxyethyl group in its structure is particularly interesting because it can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. This feature makes it an attractive candidate for designing molecules with high specificity and affinity. Furthermore, the presence of the tert-butyl group can enhance the metabolic stability of drug candidates, reducing their degradation rate in vivo.

The synthesis of tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The use of modern analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and confirming its identity.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate interacts with biological targets at the atomic level. These insights are invaluable for designing modified versions of the molecule that could enhance its therapeutic efficacy. Additionally, computational studies can help identify potential side effects and toxicity profiles before experimental testing is conducted.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its effects on various disease models, including inflammation, cancer, and neurodegenerative disorders. The findings suggest that tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate may have therapeutic benefits by modulating key signaling pathways involved in these conditions. However, further research is needed to fully elucidate its mechanisms of action and optimize its pharmacokinetic properties.

In conclusion, tert-butyl 3-(2-hydroxyethyl)-2-methylazetidine-1-carboxylate (CAS No. 2166698-24-2) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, offering opportunities to design novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.